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Compound of Interest

Compound Name: 6-Amino-1-methyl-5-nitrosouracil

Cat. No.: B114625 Get Quote

A Technical Guide to the Physical Properties of
6-Amino-1-methyl-5-nitrosouracil
This technical guide provides a comprehensive overview of the known physical properties of 6-
Amino-1-methyl-5-nitrosouracil, with a focus on its melting point and solubility. This

document is intended for researchers, scientists, and professionals in the field of drug

development who require detailed information on this compound.

Physical Properties
6-Amino-1-methyl-5-nitrosouracil is a heterocyclic compound with potential applications in

medicinal chemistry.[1][2] Understanding its physical properties is crucial for its handling,

formulation, and application in research and development.

Data Summary
The following table summarizes the key physical properties of 6-Amino-1-methyl-5-
nitrosouracil.
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Property Value Source

Melting Point >300 °C [3]

Solubility Soluble in DMSO

Appearance Purple Solid

Molecular Formula C₅H₆N₄O₃ [3][4][5]

Molecular Weight 170.13 g/mol [3][4][5]

Experimental Protocols
Detailed experimental procedures for determining the physical properties of 6-Amino-1-
methyl-5-nitrosouracil are outlined below. These protocols are based on standard laboratory

practices for organic compounds.

Melting Point Determination
The melting point of 6-Amino-1-methyl-5-nitrosouracil is determined using the capillary

method with a calibrated melting point apparatus.

Methodology:

A small, finely powdered sample of 6-Amino-1-methyl-5-nitrosouracil is packed into a thin-

walled capillary tube, sealed at one end.

The capillary tube is placed in the heating block of a melting point apparatus.

The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute) as it

approaches the expected melting point.

The temperature at which the substance first begins to melt and the temperature at which

the last solid crystal disappears are recorded as the melting range. Given that the melting

point is above 300 °C, a specialized high-temperature apparatus is required.

Solubility Determination
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The solubility of 6-Amino-1-methyl-5-nitrosouracil can be determined in various solvents

using the saturation shake-flask method.

Methodology:

An excess amount of solid 6-Amino-1-methyl-5-nitrosouracil is added to a known volume

of the solvent (e.g., water, DMSO, ethanol) in a sealed flask.

The flask is agitated at a constant temperature (e.g., 25 °C) for a sufficient period (typically

24-48 hours) to ensure equilibrium is reached.

The saturated solution is then filtered to remove any undissolved solid.

A known volume of the clear, saturated solution is carefully removed and the solvent is

evaporated.

The mass of the remaining solid is measured, and the solubility is calculated and expressed

in units such as g/L or mg/mL.

Synthesis Workflow
While a specific signaling pathway for 6-Amino-1-methyl-5-nitrosouracil is not extensively

documented in publicly available literature, its synthesis is a critical workflow for its application.

The following diagram illustrates a representative synthesis pathway for a closely related

compound, 6-amino-5-nitrosouracils, which involves the nitrosation of an aminouracil precursor.
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Caption: A logical workflow for the synthesis of 6-Amino-1-methyl-5-nitrosouracil.

This guide provides foundational information on the physical properties of 6-Amino-1-methyl-
5-nitrosouracil. Further research into its quantitative solubility in a broader range of solvents

and its biological activities will be beneficial for expanding its applications in drug discovery and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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